Cas no 108734-05-0 (2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester)

2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester structure
108734-05-0 structure
Product name:2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester
CAS No:108734-05-0
MF:C13H19NO2
MW:221.29546380043
CID:1190162
PubChem ID:13624112

2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 5-pentyl-, ethyl ester
    • 5-pentyl-pyridine-2-carboxylic acid ethyl ester
    • JBIAPGHGDHCEQQ-UHFFFAOYSA-N
    • 5-pentyl-pyridine-2-carboxylic acid ethylester
    • Ethyl 5-pentyl-2-pyridinecarboxylate
    • SCHEMBL5015000
    • 108734-05-0
    • DB-340987
    • DTXSID501289929
    • Inchi: InChI=1S/C13H19NO2/c1-3-5-6-7-11-8-9-12(14-10-11)13(15)16-4-2/h8-10H,3-7H2,1-2H3
    • InChI Key: JBIAPGHGDHCEQQ-UHFFFAOYSA-N
    • SMILES: CCCCCC1=CN=C(C=C1)C(=O)OCC

Computed Properties

  • Exact Mass: 221.142
  • Monoisotopic Mass: 221.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 39.2A^2

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